N-(2-chlorophenyl)-2-[(methylsulfonyl)(phenyl)amino]butanamide

• IUPAC Name: N-(2-chlorophenyl)-2-(N-methylsulfonylanilino)butanamide
• InChI: InChI=1S/C17H19ClN2O3S/c1-3-16(17(21)19-15-12-8-7-11-14(15)18)20(24(2,22)23)13-9-5-4-6-10-13/h4-12,16H,3H2,1-2H3,(H,19,21)
• InChI Key: KJAHUOFWWXULCS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=CC=CC=C1Cl)N(C2=CC=CC=C2)S(=O)(=O)C
• Molecular Formula: C17H19ClN2O3S
• Molecular Weight: 366.9 g/mol

Description

N-(2-chlorophenyl)-2-[(methylsulfonyl)(phenyl)amino]butanamide, also known as MK-677 or Ibutamoren, is a non-peptide growth hormone secretagogue (GHS) that stimulates the release of growth hormone (GH) and insulin-like growth factor 1 (IGF-1). MK-677 is a promising drug candidate for the treatment of growth hormone deficiency, muscle wasting, and other age-related conditions.

Mechanism of Action

N-(2-chlorophenyl)-2-[(methylsulfonyl)(phenyl)amino]butanamide works by binding to the ghrelin receptor, which is located in the hypothalamus and pituitary gland. This binding stimulates the release of GH and IGF-1, which promote growth and repair of tissues in the body. N-(2-chlorophenyl)-2-[(methylsulfonyl)(phenyl)amino]butanamide also increases the activity of the growth hormone-releasing hormone (GHRH) neurons in the hypothalamus, which further enhances GH release.
Biochemical and Physiological Effects:
In addition to its effects on GH and IGF-1 levels, N-(2-chlorophenyl)-2-[(methylsulfonyl)(phenyl)amino]butanamide has been shown to increase appetite, improve sleep quality, and enhance cognitive function. It also has anti-inflammatory and antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

N-(2-chlorophenyl)-2-[(methylsulfonyl)(phenyl)amino]butanamide has several advantages for lab experiments, including its oral bioavailability, long half-life, and ease of administration. However, it can be expensive and difficult to synthesize, and its effects on GH and IGF-1 levels can vary depending on the individual and the dose used.

Future Directions

Future research on N-(2-chlorophenyl)-2-[(methylsulfonyl)(phenyl)amino]butanamide may focus on its potential to treat other age-related conditions, such as sarcopenia and frailty, as well as its effects on metabolism and cardiovascular health. Other areas of interest may include the development of more potent and selective ghrelin receptor agonists, and the investigation of the long-term safety and efficacy of N-(2-chlorophenyl)-2-[(methylsulfonyl)(phenyl)amino]butanamide.

Scientific Research Applications

N-(2-chlorophenyl)-2-[(methylsulfonyl)(phenyl)amino]butanamide has been extensively studied for its potential therapeutic applications. It has been shown to increase GH and IGF-1 levels in both young and elderly individuals, and to improve body composition, bone density, and muscle mass in clinical trials. N-(2-chlorophenyl)-2-[(methylsulfonyl)(phenyl)amino]butanamide has also been investigated for its potential to treat conditions such as osteoporosis, Alzheimer's disease, and muscle wasting associated with HIV/AIDS.